1-(2,5-dimethylphenyl)-4-(2,3,4-trimethoxybenzyl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C22H30N2O3/c1-16-6-7-17(2)19(14-16)24-12-10-23(11-13-24)15-18-8-9-20(25-3)22(27-5)21(18)26-4/h6-9,14H,10-13,15H2,1-5H3
• InChI Key: FVQOGNQOMWNQDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=C(C(=C(C=C3)OC)OC)OC
• Molecular Formula: C22H30N2O3
• Molecular Weight: 370.5 g/mol

Description

1-(2,5-dimethylphenyl)-4-(2,3,4-trimethoxybenzyl)piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the piperazine family. It is a popular research chemical that has been used extensively in scientific research due to its unique properties. TFMPP is a psychoactive substance that has been studied for its potential therapeutic applications, as well as its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of TFMPP is not fully understood, but it is believed to act as a serotonin receptor agonist. It binds to the 5-HT2A and 5-HT2C receptors in the brain, which are involved in the regulation of mood, appetite, and sleep. TFMPP also has some affinity for the dopamine receptors, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have a number of biochemical and physiological effects. It has been found to increase serotonin and dopamine levels in the brain, which may contribute to its psychoactive effects. TFMPP has also been shown to increase heart rate, blood pressure, and body temperature, which may be related to its stimulant properties.

Advantages and Limitations for Lab Experiments

TFMPP has a number of advantages for use in lab experiments. It is a relatively stable compound that can be synthesized in large quantities with high purity. TFMPP is also relatively easy to administer to test subjects, either orally or intravenously. However, there are also some limitations to the use of TFMPP in lab experiments. Its psychoactive effects may make it difficult to interpret results, and its potential for abuse may raise ethical concerns.

Future Directions

There are a number of future directions for research on TFMPP. One area of interest is its potential use as a treatment for psychiatric disorders such as depression and anxiety. TFMPP may also have potential as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. Further research is needed to fully understand the mechanism of action of TFMPP and its potential therapeutic applications.

Synthesis Methods

TFMPP can be synthesized by reacting 2,5-dimethylphenylmagnesium bromide with 2,3,4-trimethoxybenzaldehyde in the presence of a catalyst. The resulting intermediate is then reacted with piperazine to form TFMPP. This synthesis method has been extensively studied and optimized for maximum yield and purity.

Scientific Research Applications

TFMPP has been used extensively in scientific research for its potential therapeutic applications. It has been studied for its potential use as an antidepressant, anxiolytic, and analgesic agent. TFMPP has also been studied for its potential use as a treatment for Parkinson's disease, Alzheimer's disease, and schizophrenia.